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Compound of Interest

Compound Name: (S)-Butyl 2-hydroxybutanoate

Cat. No.: B137078

CAS Number: 132513-51-0

This technical guide provides a comprehensive overview of (S)-Butyl 2-hydroxybutanoate, a
chiral building block significant in the fields of pharmaceutical synthesis and chemical research.
This document is intended for researchers, scientists, and professionals in drug development,
offering detailed information on its properties, synthesis, and applications.

Chemical Identity and Properties

(S)-Butyl 2-hydroxybutanoate is an optically active ester.[1] Its chiral nature makes it a
valuable intermediate in the stereoselective synthesis of more complex molecules, particularly
pharmaceuticals.[2][3]

Identifiers and Descriptors

The following table summarizes the key identifiers for this compound.
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Identifier Value Reference
CAS Number 132513-51-0 [1]14][5]
IUPAC Name butyl (2S)-2-hydroxybutanoate [41[6]
Molecular Formula C8H1603 [1114]
Molecular Weight 160.21 g/mol [1114]
n-Butyl (S)-2-hydroxybutyrate,
(S)-2-Hydroxybutanoic acid n-
Synonyms . : [11[4]
butyl ester, Roxatidine Impurity
56
CCCCOC(=0)--INVALID-LINK-
SMILES [4]
-0
YFFBWGUXPFAXRS-
InChIKey [1][4]

ZETCQYMHSA-N

Physical and Chemical Properties

Quantitative physical and chemical data are crucial for experimental design and are presented

below.
Property Value Reference
Appearance Colorless to light yellow liquid [1]
Boiling Point 205 °C [1]
Density 0.989 g/cm?3 [1]
Flash Point 79 °C [1]
XLogP3-AA 1.6 [4]
pKa (Predicted) 13.06 + 0.20 [1]

Storage Temp.

2-8 °C, Dry, Dark

[1](7]
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Synthesis and Experimental Protocols

(S)-Butyl 2-hydroxybutanoate can be synthesized through various methods. A common and
illustrative laboratory-scale method is the Fischer-Speier esterification of (S)-2-hydroxybutanoic
acid with n-butanol. Other reported methods include stereospecific ring-opening reactions of
epoxides.[2]

Generalized Fischer Esterification Protocol

This protocol describes the acid-catalyzed reaction between (S)-2-hydroxybutanoic acid and n-
butanol. Esterification is an equilibrium reaction; therefore, reaction conditions are optimized to
favor product formation, typically by using an excess of one reactant or by removing water as it
forms.[8][9]

Materials:

(S)-2-hydroxybutanoic acid

e n-Butanol (anhydrous)

o Concentrated Sulfuric Acid (H2S0Oa4) or other acid catalyst (e.g., p-toluenesulfonic acid)[10]

e Saturated Sodium Bicarbonate (NaHCOs) solution

e Brine (saturated NaCl solution)

e Anhydrous Magnesium Sulfate (MgSQa) or Sodium Sulfate (NazSOa)

» Organic solvent for extraction (e.g., diethyl ether, ethyl acetate)

Equipment:

Round-bottom flask

Reflux condenser

Heating mantle with stirrer

Separatory funnel
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e Rotary evaporator
« Distillation apparatus
Procedure:

o Reaction Setup: To a round-bottom flask, add (S)-2-hydroxybutanoic acid and an excess of
n-butanol (typically 3-5 equivalents).

o Catalyst Addition: While cooling the flask in an ice bath, slowly add a catalytic amount of
concentrated sulfuric acid (e.g., 1-2% of the molar amount of the carboxylic acid).

o Reflux: Equip the flask with a reflux condenser and heat the mixture to reflux. The reaction is
typically monitored by TLC or GC until the starting material is consumed (usually several
hours).

o Workup - Quenching and Extraction: Cool the reaction mixture to room temperature. Transfer
the mixture to a separatory funnel. Dilute with an appropriate organic solvent (e.g., diethyl
ether) and wash sequentially with water, saturated sodium bicarbonate solution (to neutralize
the acid catalyst), and brine.[10] The bicarbonate wash should be performed carefully to vent
any COz gas that evolves.[8]

e Drying: Separate the organic layer and dry it over an anhydrous drying agent like
magnesium sulfate.

o Solvent Removal: Filter off the drying agent and remove the solvent and excess n-butanol
using a rotary evaporator.

 Purification: The crude ester is purified by vacuum distillation to yield the final product, (S)-
Butyl 2-hydroxybutanoate.
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Diagram 1: Fischer Esterification Workflow
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Diagram 1: Fischer Esterification Workflow

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b137078?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b137078?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Applications in Drug Development and Industry

(S)-Butyl 2-hydroxybutanoate serves as an essential chiral intermediate in the synthesis of
high-value compounds.[1]

o Pharmaceutical Intermediate: Its most prominent role is as a key intermediate in the
synthesis of the peroxisome proliferator-activated receptor alpha (PPARa) agonist known as
(R)-K-13675 or Pemafibrate.[2] Pemafibrate is a drug developed for the treatment of
dyslipidemia, a condition characterized by abnormal levels of lipids in the blood.[2]

« Industrial Chemicals: It is also utilized as a starting material for the production of certain
pesticides and photographic chemicals, where specific stereochemistry is required for
optimal activity.[1]

The logical pathway from this intermediate to the final active pharmaceutical ingredient (API)
highlights its importance in the pharmaceutical supply chain.
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Diagram 2: Role as a Chiral Intermediate
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Diagram 2: Role as a Chiral Intermediate

Conclusion

(S)-Butyl 2-hydroxybutanoate (CAS 132513-51-0) is a well-characterized chiral ester with
significant value in synthetic organic chemistry. Its defined stereocenter is critical for its primary
application as a key building block in the production of pharmaceuticals like Pemafibrate. The
availability of reliable synthetic protocols, such as the Fischer esterification, ensures its
accessibility for research and development purposes. This guide provides the foundational
technical data required by scientists to effectively utilize this compound in their work.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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